Radon-222

• CAS No.: 14859-67-7
• Molecular Formula: Rn
• Molecular Weight: 222.01758 g/mol
• IUPAC Name: radon-222
• InChI: InChI=1S/Rn/i1+0
• InChI Key: SYUHGPGVQRZVTB-IGMARMGPSA-N
• SMILES: [Rn]
• Isomeric SMILES: [222Rn]
• Synonyms: 222Rn radioisotope; Radon-222; Rn-222 radioisotope

Description

Radon-222 (²²²Rn) is the most stable isotope of radon, with a half-life of 3.8215 days . It is an inert, colorless, and odorless radioactive noble gas produced naturally from the alpha decay of radium-226 within the uranium-238 decay chain . This isotope is an invaluable tool in environmental and geological research. Its chemical inertness and well-defined decay series make it an ideal natural tracer. Key applications include studying surface water-groundwater interactions, quantifying Submarine Groundwater Discharge (SGD), tracing soil gas movement, and locating geological faults . The distinct activity concentration of this compound in groundwater, which is typically 2-3 orders of magnitude higher than in surface water, allows researchers to delineate flow paths and understand recharge-discharge processes with high sensitivity . In toxicology and health sciences, this compound is critical for investigating the mechanisms of radiation-induced carcinogenesis . When inhaled, this compound itself is often exhaled, but its short-lived solid decay products (progeny), such as Polonium-218 and Polonium-214, can deposit in the lungs . The subsequent emission of high-energy alpha particles causes dense ionization, leading to double-strand DNA breaks, chromosomal abnormalities, and the production of reactive oxygen species, which can ultimately initiate lung cancer . Studies also utilize this compound to explore its impact on anti-oxidative functions in biological systems at controlled concentrations . Intended Use : This product is supplied for laboratory research purposes only. It is strictly prohibited for diagnostic, therapeutic, or any other personal use. All handling must be conducted by trained personnel in accordance with appropriate radiation safety protocols and regulations.

Scientific Research Applications

Environmental Tracing and Hydrogeology

Hydrological Studies
Radon-222 serves as an effective tracer in hydrogeological studies. Its short half-life and inert nature allow researchers to investigate groundwater systems and surface water interactions. For instance, studies have demonstrated that dissolved this compound concentrations can help estimate submarine groundwater discharge (SGD), assess hydrodynamics in lakes, and identify geological structures such as faults .

Case Study: Groundwater-Surface Water Interactions
A study reviewed various techniques for measuring dissolved this compound in water, emphasizing its role in understanding groundwater and surface water interactions. The findings indicated that this compound is particularly useful for hydrograph separation in streams, allowing for better management of water resources .

Health Implications

Lung Cancer Risk Assessment
this compound is recognized as the second leading cause of lung cancer after smoking. Its health risks arise primarily from indoor air exposure, where it can accumulate in poorly ventilated spaces. The World Health Organization has established guidelines for acceptable indoor Radon levels, emphasizing the need for monitoring in residential areas .

Case Study: Indoor Radon Measurements
In a recent study conducted across various residential locations, indoor Radon concentrations were measured using charcoal canisters. The results revealed significant variations, with some locations exceeding the recommended safety limits . This highlights the importance of regular monitoring and mitigation strategies in affected areas.

Atmospheric Research

Greenhouse Gas Flux Estimates
this compound has been utilized to infer regional-scale fluxes of greenhouse gases such as carbon dioxide (CO2). By comparing this compound concentrations with CO2 levels, researchers can estimate the exchange rates between the atmosphere and biosphere. A study indicated that neglecting the radioactive decay of this compound during transit could lead to significant overestimations of CO2 fluxes .

Case Study: CO2 Flux Calibration
A research project employed this compound as a calibration tool for estimating CO2 fluxes across different ecosystems. The findings suggested that incorporating corrections for radioactive decay improved the accuracy of flux estimates by up to 50% during specific seasonal measurements .

Summary Table of Applications

Application Area	Description	Key Findings/Case Studies
Hydrogeology	Tracing groundwater-surface water interactions and SGD estimation	Effective tracer for understanding hydrological processes; enhances water resource management .
Health Risk Assessment	Monitoring indoor air quality to assess lung cancer risks	Significant variations in indoor Radon levels; some exceed WHO safety limits .
Atmospheric Research	Estimating greenhouse gas fluxes using this compound as a tracer	Improved accuracy in CO2 flux estimates by correcting for radioactive decay effects .

Comparison with Similar Compounds

Radon-220 (Thoron)

Radon-220 (²²⁰Rn), or "Thoron," belongs to the thorium-232 decay series. Key differences from ²²²Rn include:

Property	Radon-222	Radon-220
Parent nuclide	²²⁶Ra (Uranium series)	²²⁴Ra (Thorium series)
Half-life	3.822 days	55.6 seconds
Flux density from soil	0.015–0.048 Bq/m²/s	1.6–1.7 Bq/m²/s
Health relevance	Major indoor hazard	Limited due to short half-life
Measurement challenges	Requires long-term monitoring	Requires real-time detectors

Thoron’s short half-life limits its atmospheric dispersion, making it less relevant for indoor air quality but significant in occupational settings (e.g., thorium-rich mineral processing) .

Radon-219 (Actinon)

Radon-219 (²¹⁹Rn), part of the uranium-235 series, has a half-life of 4 seconds and negligible environmental impact due to rapid decay. It is rarely monitored outside specialized research .

Comparison with Parent and Daughter Nuclides

Radium-226 (Parent)

• Half-life : 1,600 years, making it a long-term source of ²²²Rn .
• Environmental role : Found in uranium-rich soils and rocks; solubility in water influences ²²²Rn release .
• Health risk : Primarily via ingestion (e.g., contaminated water) rather than inhalation .

Polonium-218 (Daughter)

• Half-life : 3.1 minutes; decays to lead-214 (β⁻/γ emitter).
• Health impact : Short-lived but highly radioactive; contributes to lung tissue irradiation when inhaled as part of radon decay chains .

Environmental Behavior and Measurement Techniques

Soil and Atmospheric Transport

• Soil migration : Governed by porosity (e.g., 0.004–0.027 correlation between soil porosity and ²²²Rn concentration ) and advection/diffusion mechanisms .
• Atmospheric tracer : Used to study greenhouse gas fluxes (e.g., CO₂, CH₄) due to its predictable continental emissions .

Measurement Methods

Medium	Technique	Example Studies
Indoor air	AlphaGuard monitors (portable, continuous)	Mine dwellings in South Africa
Water	Scintillation flasks + photomultipliers	Volcanic CO₂ flux studies
Soil gas	Emanometry + gamma spectroscopy	Soil porosity studies in Nigeria

Health Implications and Regulatory Standards

Dose-Response Relationships

• Deposition patterns : >50% of ²²²Rn decay products deposit in the extrathoracic airway, reducing deep lung penetration compared to unattached particles .

Regulatory Limits

Medium	Guideline	Source
Indoor air	4 pCi/L (148 Bq/m³) (EPA action level)	EU Directive 2013/59/Euratom
Drinking water	300 pCi/L (proposed MCL by U.S. EPA)	Iowa well-water study
Occupational	1.3 working level months (WLM/year)	ICRP Publication 137

Q & A

Q. Table 1: Key Isotopic Data for $^{222}\text{Rn}$

Property	Value
Half-life ($T_{½}$)	3.8222(9) days
Decay mode	α-emission (100%)
Decay energy	5.5904(3) MeV
Specific activity	1.54 × 10$^5$ Ci/g
Thermal neutron cross-section	0.74(5) barns

How can this compound be used as a natural tracer for subsurface NAPL (non-aqueous phase liquid) contamination?

$^{222}\text{Rn}$ partitions preferentially into NAPLs due to its high solubility in organic phases compared to water. This property enables its use as a cost-effective tracer for locating and quantifying NAPL contamination. Laboratory and field studies involve measuring $^{222}\text{Rn}$ activity in soil gas or groundwater, with anomalies indicating NAPL presence. For example, reduced $^{222}\text{Rn}$ concentrations in groundwater suggest NAPL saturation, as the isotope is sequestered in the organic phase . Researchers must integrate advection-diffusion models with empirical data to account for soil permeability and radon emanation coefficients (~0.2 typical for soils) .

What methodologies resolve contradictions in this compound flux measurements between laboratory and field studies?

Discrepancies arise from differences in soil heterogeneity, moisture content, and atmospheric pressure gradients. Laboratory experiments often use sealed chambers to measure emanation coefficients, while field studies rely on flux chambers or soil-gas probes. A hybrid approach involves:

In situ calibration of portable detectors (e.g., AlphaGUARD™) with controlled soil columns .

Time-series analysis to distinguish diffusion-driven flux (dominant in undisturbed soils) from advection (critical in buildings with substructure penetrations) .

Statistical aggregation of data across seasons and soil types, as demonstrated in U.S. indoor radon studies (arithmetic mean = 1.5 pCi/L, geometric SD = 2.8) .

How do researchers estimate Radium-226 concentration in building materials using this compound emanation data?

The emanation rate of $^{222}\text{Rn}$ from materials is proportional to the effective $^{226}\text{Ra}$ concentration. An improved mathematical model relates the mean $^{222}\text{Rn}$ concentration ($C$) in a confined atmosphere to emanation rate ($w$), diffusion coefficients ($D$), and decay constant ($\lambda = 2.10 \times 10^{-6} \, \text{s}^{-1}$):

$$\frac{\partial C}{\partial t} = D \nabla^2 C + w - \lambda C$$

Experimental setups involve continuous monitoring with scintillation counters or ionization chambers. For instance, 12-day measurements in sealed chambers yielded $^{226}\text{Ra}$ concentrations in concrete within ±10% error margins .

What are the methodological challenges in assessing this compound’s contribution to lung cancer risk in epidemiological studies?

Key challenges include:

• Dosimetric uncertainty : Inhalation of $^{222}\text{Rn}$ decay products ($^{218}\text{Po}$, $^{214}\text{Pb}$) delivers heterogeneous alpha doses to bronchial epithelium. The BEIR VI model uses a dose conversion factor of 1.5 pCi/L ≈ 0.3% lifetime risk .
• Confounding factors : Co-exposure to tobacco smoke or thoron ($^{220}\text{Rn}$) complicates risk attribution. Studies must use multivariate regression and track $^{220}\text{Rn}$ (half-life = 55 s) via discriminative detector setups .
• Retrospective exposure estimation : Historic $^{222}\text{Rn}$ levels in homes are reconstructed using glass-based retrospective detectors (e.g., etched track detectors) .

How can this compound anomalies in groundwater identify subsurface hydrological connections?

Elevated $^{222}\text{Rn}$ activities (>10,000 pCi/L) in streams or wells indicate groundwater discharge zones, as radon is rapidly degassed in surface water. The Owl Creek Basin study used radon load analysis to pinpoint five groundwater inflow reaches, validated via dissolved solids and streamflow measurements . Methodological steps include:

Sampling protocols : Minimize degassing by using airtight vials and analyzing within 24 hours .

Decay correction : Adjust for time since sampling using $N(t) = N_0 e^{-\lambda t}$ .

Mass balance models : Compare observed $^{222}\text{Rn}$ fluxes with theoretical predictions based on aquifer radium content .

What experimental designs address the spatial variability of this compound flux in geophysical surveys?

High spatial variability (e.g., 0.015–0.048 Bq m$^{-2}$ s$^{-1}$ in soils) requires:

• Grid-based sampling : Deploy flux chambers at 10–50 m intervals, as in the Rivne City soil study .
• Geostatistical interpolation : Use kriging or inverse distance weighting to map flux densities.
• Anomaly validation : Correlate $^{222}\text{Rn}$ anomalies with gamma spectrometry (e.g., $^{214}\text{Bi}$ peaks) to confirm uranium/radium-rich zones .

How do atmospheric mixing models incorporate this compound as a tracer for vertical diffusivity studies?

$^{222}\text{Rn}$’s inert nature and well-constrained sources make it ideal for studying turbulent diffusion. The vertical profile model by Jacobi and André (1963) integrates:

$$K(z) \frac{\partial^2 C}{\partial z^2} - \lambda C = 0$$

where $K(z)$ is the altitude-dependent eddy diffusivity. Field campaigns use airborne collectors or tall towers to measure $^{222}\text{Rn}$ gradients, with results validated against $^{210}\text{Pb}$ fallout data .

What quality control measures are critical for this compound analysis in water samples?

• Sample preservation : Acidify to pH < 2 to inhibit radon loss .
• Calibration : Use $^{226}\text{Ra}$ standards in liquid scintillation counters (e.g., Tri-Carb LSA 1000TR) .
• Error quantification : Report composite uncertainties (counting error + calibration error + background), typically ±15% for low-activity samples .

How can researchers integrate this compound data with other isotopes (e.g., 220Rn^{220}\text{Rn}220Rn, 226Ra^{226}\text{Ra}226Ra) to refine environmental transport models?

Multi-isotope approaches resolve source apportionment and transport pathways:

• Isotopic ratios : $^{222}\text{Rn}$/$^{220}\text{Rn}$ ratios distinguish soil-derived vs. building material sources .
• Secular equilibrium analysis : Compare $^{222}\text{Rn}$ with parent $^{226}\text{Ra}$ and daughter $^{210}\text{Pb}$ to estimate groundwater residence times .
• Machine learning : Train algorithms on isotopic datasets to predict $^{222}\text{Rn}$ hotspots in heterogeneous media .